Cas no 2137575-92-7 (2-{7,7-dimethoxy-2-oxaspiro3.5nonan-6-yl}ethan-1-amine)

2-{7,7-Dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine is a specialized spirocyclic amine compound featuring a unique oxaspiro framework with dimethoxy functionality. Its structural complexity offers distinct reactivity, making it valuable as an intermediate in organic synthesis, particularly for the development of pharmacologically active molecules or chiral ligands. The presence of both amine and ether groups enhances its versatility in nucleophilic and coordination chemistry applications. The spirocyclic core contributes to conformational rigidity, which can be advantageous in designing stereochemically defined compounds. This compound is typically handled under controlled conditions due to its reactive amine moiety, and its purity is critical for precise synthetic outcomes. Suitable for research applications requiring structurally constrained amine derivatives.
2-{7,7-dimethoxy-2-oxaspiro3.5nonan-6-yl}ethan-1-amine structure
2137575-92-7 structure
Product Name:2-{7,7-dimethoxy-2-oxaspiro3.5nonan-6-yl}ethan-1-amine
CAS No:2137575-92-7
MF:C12H23NO3
MW:229.315923929214
CID:5760316
PubChem ID:165477244
Update Time:2025-05-23

2-{7,7-dimethoxy-2-oxaspiro3.5nonan-6-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine
    • 2137575-92-7
    • EN300-1165393
    • 2-{7,7-dimethoxy-2-oxaspiro3.5nonan-6-yl}ethan-1-amine
    • Inchi: 1S/C12H23NO3/c1-14-12(15-2)5-4-11(8-16-9-11)7-10(12)3-6-13/h10H,3-9,13H2,1-2H3
    • InChI Key: BEPDVXHOEKOREB-UHFFFAOYSA-N
    • SMILES: O1CC2(C1)CCC(C(CCN)C2)(OC)OC

Computed Properties

  • Exact Mass: 229.16779360g/mol
  • Monoisotopic Mass: 229.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 53.7Ų

2-{7,7-dimethoxy-2-oxaspiro3.5nonan-6-yl}ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1165393-1.0g
2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine
2137575-92-7
1g
$0.0 2023-06-08
Enamine
EN300-1165393-50mg
2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine
2137575-92-7
50mg
$1620.0 2023-10-03
Enamine
EN300-1165393-100mg
2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine
2137575-92-7
100mg
$1697.0 2023-10-03
Enamine
EN300-1165393-250mg
2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine
2137575-92-7
250mg
$1774.0 2023-10-03
Enamine
EN300-1165393-500mg
2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine
2137575-92-7
500mg
$1851.0 2023-10-03
Enamine
EN300-1165393-1000mg
2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine
2137575-92-7
1000mg
$1929.0 2023-10-03
Enamine
EN300-1165393-2500mg
2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine
2137575-92-7
2500mg
$3782.0 2023-10-03
Enamine
EN300-1165393-5000mg
2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine
2137575-92-7
5000mg
$5594.0 2023-10-03
Enamine
EN300-1165393-10000mg
2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine
2137575-92-7
10000mg
$8295.0 2023-10-03

Additional information on 2-{7,7-dimethoxy-2-oxaspiro3.5nonan-6-yl}ethan-1-amine

Comprehensive Overview of 2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine (CAS No. 2137575-92-7)

2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine is a specialized organic compound with a unique spirocyclic structure, making it a subject of interest in pharmaceutical and agrochemical research. Its CAS No. 2137575-92-7 serves as a critical identifier for researchers and regulatory bodies. The compound's molecular framework, featuring a dimethoxy group and an amine functionality, offers versatile reactivity, enabling applications in drug discovery and material science.

In recent years, the demand for spirocyclic compounds has surged due to their structural complexity and bioactivity. This compound, with its oxaspiro[3.5]nonane core, aligns with trends in fragment-based drug design, a hot topic in AI-driven drug discovery. Researchers often search for "spirocyclic amine synthesis" or "CAS 2137575-92-7 applications," reflecting its relevance in optimizing pharmacokinetic properties. Its ethan-1-amine moiety further enhances its potential as a building block for bioconjugation and proteolysis-targeting chimeras (PROTACs).

The compound's dimethoxy groups contribute to its stability and solubility, addressing common challenges in medicinal chemistry. Discussions on platforms like ResearchGate highlight its utility in high-throughput screening, particularly for GPCR-targeted therapies. Environmental considerations are also prominent, with queries like "green synthesis of spirocyclic amines" gaining traction. This aligns with the industry's shift toward sustainable chemistry, where 2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine could play a role due to its potential for atom-efficient transformations.

From a technical perspective, the compound's spectral data (NMR, MS) and crystallographic properties are frequently requested in patent filings and academic publications. Its chiral centers make it a candidate for asymmetric catalysis, a field experiencing growth due to demands for enantioselective synthesis. Notably, the oxaspiro motif is increasingly explored in macrocyclic drug development, linking it to cutting-edge oncology and antiviral research.

In summary, 2-{7,7-dimethoxy-2-oxaspiro[3.5]nonan-6-yl}ethan-1-amine represents a convergence of structural innovation and practical utility. Its CAS No. 2137575-92-7 ensures traceability in global databases, while its chemistry resonates with contemporary themes like AI-aided molecular design and green synthetic routes. As interdisciplinary research expands, this compound is poised to contribute to advancements in therapeutic development and functional materials.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd